Cas no 144512-15-2 (Pentanoic acid, 2-(ethoxymethyl)-3,3-dimethyl-, propyl ester)

• Product Name: Pentanoic acid, 2-(ethoxymethyl)-3,3-dimethyl-, propyl ester
• CAS No: 144512-15-2
• MF: C₁₃H₂₆O₃
• MW: 230.343744754791
• CID: 1314987
• Update Time: 2024-08-18

Pentanoic acid, 2-(ethoxymethyl)-3,3-dimethyl-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-(ethoxymethyl)-3,3-dimethyl-, propyl ester

• Inchi： 1S/C13H26O3/c1-6-9-16-12(14)11(10-15-8-3)13(4,5)7-2/h11H,6-10H2,1-5H3
• InChI Key： ZPEBTIMUTHFUOU-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C(COCC)C(C)(C)CC

Computed Properties

• Exact Mass: 230.18828

Experimental Properties

• Density: 0.909±0.06 g/cm3(Predicted)
• Boiling Point: 288.4±13.0 °C(Predicted)
• PSA: 35.53